Cas no 1260780-77-5 ((1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol)

• Product Name: (1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol
• CAS No: 1260780-77-5
• MF: C₁₃H₁₅F₃N₂O₃
• MW: 304.265013933182
• CID: 4565535
• Update Time: 2025-07-23

(1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol
• 4-Piperidinemethanol, 1-[4-nitro-2-(trifluoromethyl)phenyl]-

• Inchi： 1S/C13H15F3N2O3/c14-13(15,16)11-7-10(18(20)21)1-2-12(11)17-5-3-9(8-19)4-6-17/h1-2,7,9,19H,3-6,8H2
• InChI Key： DIQPKHHZALRRSC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2C(F)(F)F)CCC(CO)CC1

Additional information on (1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol

Recent Advances in the Study of (1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol (CAS: 1260780-77-5)

The compound (1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol (CAS: 1260780-77-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of (1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol, which includes a nitro group and a trifluoromethyl group on the phenyl ring, as well as a piperidine moiety. These functional groups contribute to its distinct chemical properties and interactions with biological targets. Researchers have explored its role as a potential inhibitor of specific enzymes involved in inflammatory and neurodegenerative pathways.

One of the key advancements in the synthesis of this compound involves a multi-step process that ensures high yield and purity. The synthetic route typically begins with the functionalization of the phenyl ring, followed by the introduction of the piperidine moiety and subsequent modifications to achieve the desired product. Recent optimizations in the synthesis protocol have reduced reaction times and improved scalability, making it more feasible for industrial applications.

In vitro and in vivo studies have demonstrated the compound's promising biological activity. For instance, (1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol has shown significant inhibitory effects on certain kinases and proteases, which are implicated in various diseases. Its ability to cross the blood-brain barrier has also been investigated, suggesting potential applications in treating central nervous system disorders.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Researchers are currently exploring structural analogs and prodrug strategies to enhance its pharmacokinetic properties.

In conclusion, (1-(4-Nitro-2-(trifluoromethyl)phenyl)piperidin-4-yl)methanol represents a promising scaffold for drug development, with its unique chemical structure and biological activity. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the field of chemical biology and medicine.